Cas no 1443352-45-1 (4-Bromo-3-chloro-6-methylbiphenyl)

• Product Name: 4-Bromo-3-chloro-6-methylbiphenyl
• CAS No: 1443352-45-1
• MF: C₁₃H₁₀BrCl
• MW: 281.575501918793
• MDL: MFCD14582773
• CID: 5170427
• Update Time: 2026-03-04

4-Bromo-3-chloro-6-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-6-methylbiphenyl

• MDL： MFCD14582773
• Inchi： 1S/C13H10BrCl/c1-9-2-7-12(15)8-13(9)10-3-5-11(14)6-4-10/h2-8H,1H3
• InChI Key： LBFGAXHKDGHABR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=CC(Cl)=CC=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Bromo-3-chloro-6-methylbiphenyl

4-Bromo-3-chloro-6-methylbiphenyl (CAS No. 1443352-45-1): An Overview

4-Bromo-3-chloro-6-methylbiphenyl (CAS No. 1443352-45-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its biphenyl core, which is substituted with a bromine atom at the 4-position, a chlorine atom at the 3-position, and a methyl group at the 6-position. The combination of these functional groups imparts distinct physical and chemical properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

The synthesis of 4-Bromo-3-chloro-6-methylbiphenyl typically involves multistep reactions, starting from readily available starting materials such as biphenyl or substituted biphenyl derivatives. One common approach involves the sequential introduction of the bromine, chlorine, and methyl groups through electrophilic aromatic substitution reactions. The choice of reagents and reaction conditions is crucial to achieve high yields and purity of the final product. Recent advancements in catalytic methods have further optimized these synthetic routes, making them more efficient and environmentally friendly.

In the context of pharmaceutical research, 4-Bromo-3-chloro-6-methylbiphenyl has been explored as a potential lead compound for the development of new drugs. Its unique electronic and steric properties make it suitable for targeting specific biological pathways and receptors. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, its ability to cross biological membranes efficiently makes it an attractive candidate for drug delivery systems.

The physical properties of 4-Bromo-3-chloro-6-methylbiphenyl, such as its melting point, boiling point, and solubility in various solvents, are essential for its practical applications. These properties can be fine-tuned by modifying the substituents on the biphenyl core or by forming derivatives with different functional groups. For example, introducing polar functional groups can enhance solubility in aqueous media, which is beneficial for pharmaceutical formulations. Conversely, increasing hydrophobicity can improve membrane permeability and bioavailability.

In materials science, 4-Bromo-3-chloro-6-methylbiphenyl has found applications in the development of advanced materials with unique optical and electronic properties. Its rigid biphenyl core provides a stable platform for the design of conjugated polymers and small molecules used in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of bromine and chlorine substituents can influence the electronic structure and energy levels of these materials, leading to improved device performance.

The environmental impact of 4-Bromo-3-chloro-6-methylbiphenyl is another important consideration. While it is not classified as a hazardous substance under current regulations, its production and use should adhere to best practices to minimize any potential environmental risks. Green chemistry principles are increasingly being applied to the synthesis of this compound to reduce waste generation and energy consumption. Additionally, efforts are being made to develop biodegradable alternatives or ensure proper disposal methods to prevent contamination of ecosystems.

In conclusion, 4-Bromo-3-chloro-6-methylbiphenyl (CAS No. 1443352-45-1) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides a foundation for further research and development, offering new opportunities for innovation in these fields. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.